2-chloro-N-methyl-3-(trifluoromethyl)anilinehydrochloride
Overview
Description
2-Chloro-N-methyl-3-(trifluoromethyl)aniline hydrochloride is a chemical compound primarily used in the fields of chemistry and pharmaceuticals. It is known by its chemical formula C8H8ClF3NH.HCl. This compound is a white crystalline solid that is soluble in water and methanol
Preparation Methods
2-Chloro-N-methyl-3-(trifluoromethyl)aniline hydrochloride can be synthesized using a variety of methods. One common method involves the reaction of 2-chloro-3-(trifluoromethyl)aniline with methanol and gaseous hydrogen chloride. The compound can be characterized using techniques such as nuclear magnetic resonance (NMR), infrared spectroscopy (IR), and mass spectrometry.
Chemical Reactions Analysis
2-Chloro-N-methyl-3-(trifluoromethyl)aniline hydrochloride undergoes various types of chemical reactions, including substitution reactions. For example, it can participate in Suzuki–Miyaura coupling reactions, which are widely used for forming carbon-carbon bonds . Common reagents for these reactions include palladium catalysts and boron reagents . The major products formed from these reactions depend on the specific reagents and conditions used.
Scientific Research Applications
It is used in the development of new antibiotics, as a reagent in organic chemistry reactions, and in the synthesis of new materials. Additionally, it has applications in the pharmaceutical industry for the development of new drugs.
Comparison with Similar Compounds
2-Chloro-N-methyl-3-(trifluoromethyl)aniline hydrochloride can be compared with other similar compounds, such as 2-chloro-5-(trifluoromethyl)pyridine and 2-methyl-3-(trifluoromethyl)aniline . These compounds share similar structural motifs and functional groups, but each has unique properties and applications. For example, 2-chloro-5-(trifluoromethyl)pyridine is used as an intermediate in the synthesis of agrochemicals .
Properties
Molecular Formula |
C8H8Cl2F3N |
|---|---|
Molecular Weight |
246.05 g/mol |
IUPAC Name |
2-chloro-N-methyl-3-(trifluoromethyl)aniline;hydrochloride |
InChI |
InChI=1S/C8H7ClF3N.ClH/c1-13-6-4-2-3-5(7(6)9)8(10,11)12;/h2-4,13H,1H3;1H |
InChI Key |
JCJCDGBZGILDIW-UHFFFAOYSA-N |
Canonical SMILES |
CNC1=CC=CC(=C1Cl)C(F)(F)F.Cl |
Origin of Product |
United States |
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